Cas no 1609406-54-3 (1-methyl-1H-benzimidazol-6-amine dihydrochloride)

• Product Name: 1-methyl-1H-benzimidazol-6-amine dihydrochloride
• CAS No: 1609406-54-3
• MF: C₈H₁₁Cl₂N₃
• MW: 220.099039316177
• MDL: MFCD26959617
• CID: 4608663
• Update Time: 2025-05-20

1-methyl-1H-benzimidazol-6-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1H-benzimidazol-6-amine dihydrochloride

• MDL： MFCD26959617
• Inchi： 1S/C8H9N3.2ClH/c1-11-5-10-7-3-2-6(9)4-8(7)11;;/h2-5H,9H2,1H3;2*1H
• InChI Key： RHSUOSLARRPQMU-UHFFFAOYSA-N
• SMILES： C1N(C)C2=CC(N)=CC=C2N=1.[H]Cl.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-methyl-1H-benzimidazol-6-amine dihydrochloride

Introduction to 1-methyl-1H-benzimidazol-6-amine dihydrochloride (CAS No. 1609406-54-3)

1-methyl-1H-benzimidazol-6-amine dihydrochloride, identified by its Chemical Abstracts Service (CAS) number 1609406-54-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic amine derivative has garnered considerable attention due to its structural uniqueness and potential biological activities. The benzimidazole core, a well-documented pharmacophore, is extensively studied for its role in modulating various biological pathways, making derivatives like this one promising candidates for drug discovery and therapeutic intervention.

The molecular structure of 1-methyl-1H-benzimidazol-6-amine dihydrochloride consists of a benzimidazole ring substituted with a methyl group at the 1-position and an amine group at the 6-position, with the salt form being the dihydrochloride. This configuration imparts specific chemical properties that influence its solubility, stability, and interactions with biological targets. The dihydrochloride salt form enhances the compound's solubility in aqueous media, which is a critical factor for formulation development in drug delivery systems.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-methyl-1H-benzimidazol-6-amine dihydrochloride and biological macromolecules. Studies indicate that the amine group at the 6-position can engage in hydrogen bonding with polar residues in proteins, while the benzimidazole ring can stack with aromatic pockets, suggesting potential applications in designing kinase inhibitors or other enzyme-targeting agents. These insights have guided the optimization of synthetic routes to enhance binding affinity and selectivity.

The pharmacological profile of 1-methyl-1H-benzimidazol-6-amine dihydrochloride has been explored in several preclinical studies. Research has demonstrated its potential as an antiviral agent by interfering with viral replication mechanisms. The compound's ability to disrupt protein-protein interactions essential for viral assembly and entry into host cells makes it an attractive lead for developing novel antiviral therapies. Additionally, preliminary data suggest that it may exhibit anti-inflammatory properties by modulating cytokine production pathways, positioning it as a candidate for treating chronic inflammatory diseases.

In vitro studies have also highlighted the compound's cytotoxic effects on certain cancer cell lines. The benzimidazole scaffold is known to interact with DNA and inhibit topoisomerases, enzymes crucial for DNA replication and transcription. By targeting these enzymes, 1-methyl-1H-benzimidazol-6-amine dihydrochloride may induce apoptosis or cell cycle arrest in cancer cells. Further research is ongoing to elucidate the precise mechanisms of action and identify optimal dosing regimens for therapeutic efficacy.

The synthesis of 1-methyl-1H-benzimidazol-6-amine dihydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions to form the benzimidazole core, followed by functional group transformations to introduce the methyl and amine substituents. The final step involves salt formation with hydrochloric acid to produce the dihydrochloride salt. Advances in green chemistry principles have led to the development of more sustainable synthetic routes, minimizing waste and reducing environmental impact.

Formulation development is another critical aspect of translating 1-methyl-1H-benzimidazol-6-amine dihydrochloride from bench to market. Due to its hygroscopic nature, maintaining stability during storage and transport is essential. Excipients such as desiccants are often incorporated into formulations to prevent moisture absorption. Additionally, bioavailability studies are conducted to assess how well the compound is absorbed into systemic circulation after administration via different routes (e.g., oral, intravenous). These studies guide dosage adjustments and delivery system design.

The regulatory landscape for pharmaceutical compounds like 1-methyl-1H-benzimidazol-6-amine dihydrochloride is stringent, requiring rigorous testing for safety and efficacy before clinical use. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) mandate comprehensive preclinical data before approval can be granted. This includes toxicology studies to assess potential side effects at various doses, as well as pharmacokinetic studies to understand how the body processes the compound.

Future research directions for 1-methyl-1H-benzimidazol-6-amine dihydrochloride include exploring its potential in combination therapies with other drugs or small molecules. Synergistic effects could enhance therapeutic outcomes while reducing individual dosages, thereby minimizing side effects. Additionally, investigating its role in emerging therapeutic areas such as neurodegenerative diseases or autoimmune disorders may uncover new applications beyond its current scope.

The growing interest in 1-methyl-1H-benzimidazol-6-amine dihydrochloride underscores its significance as a building block for drug discovery programs. Its unique structural features offer versatility in designing molecules with tailored biological activities. As research continues to uncover new therapeutic possibilities, this compound remains a valuable asset in pharmaceutical development efforts aimed at addressing unmet medical needs.